4,4-Dimethylchroman-7-amine
Description
4,4-Dimethylchroman-7-amine (CAS 873055-40-4) is a chroman-derived heterocyclic compound characterized by a benzopyran core with two methyl groups at the 4-position and an amine group at the 7-position. Its molecular formula is C₁₁H₁₅NO, and it has a molecular weight of 177.24 g/mol . Chroman derivatives are of significant interest in medicinal and synthetic chemistry due to their structural rigidity, which can enhance binding affinity in drug design.
Properties
Molecular Formula |
C11H15NO |
|---|---|
Molecular Weight |
177.24 g/mol |
IUPAC Name |
4,4-dimethyl-2,3-dihydrochromen-7-amine |
InChI |
InChI=1S/C11H15NO/c1-11(2)5-6-13-10-7-8(12)3-4-9(10)11/h3-4,7H,5-6,12H2,1-2H3 |
InChI Key |
YAJOUEKBDUCXDI-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCOC2=C1C=CC(=C2)N)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Comparisons
- Amine positioning (7-position in the target vs. 4-position in others) alters electronic distribution. For example, 6,7-Dichlorochroman-4-amine places the amine at the 4-position, closer to the oxygen atom, which may influence hydrogen-bonding capacity .
- The trifluoromethyl group in (R)-7-Trifluoromethylchroman-4-amine HCl is electron-withdrawing, likely reducing the amine’s basicity while improving pharmacokinetic properties .
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